Cas no 1222-98-6 (4-Nitrochalcone)

• Product Name: 4-Nitrochalcone
• CAS No: 1222-98-6
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD00007382
• CID: 83511
• PubChem ID: 87560904
• Update Time: 2025-04-18

4-Nitrochalcone Chemical and Physical Properties

Names and Identifiers

• 4-Nitrochalcone
• (4-Nitrobenzylidene)acetophenone
• 2-(4-Nitrobenzylidene)acetophenone
• 4-NITROBENZYLIDENEACETOPHENONE
• 4-nitrocalone
• 4-nitro-chalcon
• 4'-nitrochalcone
• 4-Nitrochalcone 25GR
• 4-Nitrostyrylphenyl ketone
• p-nitrobenzylideneacetophenone
• trans-4-Nitrochalcone
• p-Nitrostyryl phenyl ketone
• CHALCONE, 4-NITRO-
• 4-Nitrocalone [Italian]
• 3-(4-Nitrophenyl)-1-phenyl-2-propen-1-one
• p-Nitrobenzylidene acetophenone
• 2-Propen-1-one, 3-(4-nitrophenyl)-1-phenyl-
• Chalcone, 4-nitro-, (E)-
• (E)-3-(4-nitrophenyl)-1-phenylprop-2-en-1-one
• (E)-3-(4-Nitrophenyl)-1-phenyl-2-propen-1-one
• YT67D88ODY
• (2E)-3-(4-nitrophenyl)-1-ph
• 2-Propen-1-one, 3-(4-nitrophenyl)-1-phenyl-, (E)-
• WDZGGAFMGIOIQS-DHZHZOJOSA-N
• DTXSID7049211
• AB01320595-02
• CAS-1222-98-6
• (2E)-3-(4-nitrophenyl)-1-phenylprop-2-en-1-one
• 1222-98-6
• (E)-3-(4-Nitro-phenyl)-1-phenyl-propenone
• Tox21_202976
• NSC636936
• 2960-55-6
• A804866
• NCGC00260522-01
• EINECS 214-949-5
• NSC-636936
• P-NITROCHALCONE
• InChI=1/C15H11NO3/c17-15(13-4-2-1-3-5-13)11-8-12-6-9-14(10-7-12)16(18)19/h1-11H/b11-8+
• 3-(P-NITROPHENYL)-1-PHENYL-2-PROPEN-1-ONE
• BRN 0400543
• MFCD00007382
• 4-Nitrochalcone, 99%
• BDBM33383
• NCGC00326179-01
• SCHEMBL3012785
• BRN 2053524
• 4-07-00-01666 (Beilstein Handbook Reference)
• 1-PHENYL-3-(4-NITROPHENYL)-2-PROPEN-1-ONE
• (E)-3-(4-nitrophenyl)-1-phenyl-prop-2-en-1-one
• UNII-YT67D88ODY
• 4-NITROSTYRYL PHENYL KETONE
• NSC-3383
• WDZGGAFMGIOIQS-DHZHZOJOSA-
• 1-(4-NITROPHENYL)-3-OXO-3-PHENYLPROPENE
• CCRIS 1669
• MS-8921
• NS00023984
• DTXCID9029067
• 1-phenyl-3-(4-nitrophenyl)-2-propenone
• 3-(4-nitrophenyl)-1-phenylprop-2-en-1-one
• AE-641/00576040
• phenylpropenone, 3-21
• Q27294702
• CHEMBL106771
• AKOS016038187
• SCHEMBL521696
• J-004785
• CS-0318694
• 2-07-00-00429 (Beilstein Handbook Reference)
• NSC 3383
• STL024432

• MDL： MFCD00007382
• Inchi： 1S/C15H11NO3/c17-15(13-4-2-1-3-5-13)11-8-12-6-9-14(10-7-12)16(18)19/h1-11H/b11-8+
• InChI Key： WDZGGAFMGIOIQS-DHZHZOJOSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1
• BRN： 0400543

Computed Properties

• Exact Mass: 253.07400
• Monoisotopic Mass: 253.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Experimental Properties

• Color/Form: solid
• Density: 1.1934 (rough estimate)
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 396.45°C (rough estimate)
• Flash Point: 186.5°C
• Refractive Index: 1.5500 (estimate)
• PSA: 62.89000
• LogP: 4.01410
• Solubility: Water insoluble

4-Nitrochalcone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：FL7075500
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone